![molecular formula C16H28N2OS B2738220 N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)cyclobutanecarboxamide CAS No. 2034616-01-6](/img/structure/B2738220.png)
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)cyclobutanecarboxamide, also known as TPC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TPC is a cyclic amide derivative that has shown promising results in various preclinical studies, making it a potential candidate for further research and development.
Scientific Research Applications
Synthesis of N-, S,N-, and Se,N-heterocycles
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)cyclobutanecarboxamide has been explored in the synthesis of a wide range of heterocyclic compounds. Research conducted by Dotsenko et al. (2019) highlights the versatility of the Mannich reaction in synthesizing 1,3,5-thiadiazines, 3,7-diazabicyclo[3.3.1]nonanes, and other N-, S,N-, and Se,N-heterocycles. These compounds have shown potential in various biological activities, including antiviral and anti-inflammatory properties, underscoring the significance of this compound in medicinal chemistry and drug design (Dotsenko et al., 2019).
Role in Polyamine Analogue Recognition
The structure of this compound derivatives has been studied for their role in polyamine analogue recognition. Bergeron et al. (1995) synthesized a series of analogues assessing their biological properties, highlighting the importance of charge characteristics for cellular recognition. This research contributes to our understanding of polyamine transport mechanisms and the design of compounds with improved therapeutic profiles (Bergeron et al., 1995).
Synthesis of Heterocyclic α-Amino Acids
Strässler, Linden, and Heimgartner (1997) utilized derivatives of this compound in the innovative synthesis of heterocyclic α-amino acids. Their work demonstrates the compound's utility in preparing complex peptides and tripeptides, contributing valuable insights into peptide synthesis and the exploration of new therapeutic agents (Strässler et al., 1997).
Conformational Analysis in Drug Design
Research into the conformational flexibility of thioperamide analogues, including this compound derivatives, has provided insights into the design of H3-receptor antagonists. Plazzi et al. (1997) conducted a detailed conformational analysis, integrating molecular mechanics and X-ray crystallography, to guide the development of new pharmacological agents targeting the H3 receptor, indicating the compound’s role in advancing drug design methodologies (Plazzi et al., 1997).
Anticonvulsant Activity
The modification and evaluation of this compound derivatives for anticonvulsant activity have been reported. Ho, Crider, and Stables (2001) synthesized a variety of analogues, identifying structural features that enhance activity in the MES test in mice, providing a foundation for the development of new anticonvulsant therapies (Ho et al., 2001).
properties
IUPAC Name |
N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N2OS/c19-16(14-2-1-3-14)17-12-13-4-8-18(9-5-13)15-6-10-20-11-7-15/h13-15H,1-12H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPUHKYQOECJAHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NCC2CCN(CC2)C3CCSCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.